Cas no 2034451-47-1 (N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide)

• Product Name: N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide
• CAS No: 2034451-47-1
• MF: C₁₆H₂₅NO₃
• MW: 279.374604940414
• CID: 5335460
• Update Time: 2025-05-30

N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide

• Inchi： 1S/C16H25NO3/c1-16(20-3,13-19-2)12-17-15(18)11-7-10-14-8-5-4-6-9-14/h4-6,8-9H,7,10-13H2,1-3H3,(H,17,18)
• InChI Key： SBIVVFLFDLUWDO-UHFFFAOYSA-N
• SMILES： O(C)C(C)(COC)CNC(CCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 277
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6

Additional information on N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide

N-(2,3-Dimethoxy-2-Methylpropyl)-4-Phenylbutanamide: A Comprehensive Overview

N-(2,3-Dimethoxy-2-methylpropyl)-4-phenylbutanamide (CAS No. 2034451-47-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a phenylbutanamide moiety and a dimethoxy-methylpropyl substituent. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical formula of N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide is C₁₆H₂₅NO₃, and its molecular weight is approximately 287.37 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-phenylbutanoyl chloride with 2,3-dimethoxy-2-methylpropanamine. This synthesis method ensures high purity and yield, making it suitable for both laboratory research and industrial production.

Recent studies have highlighted the potential of N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide may have applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide has also been investigated for its analgesic properties. Preclinical studies have demonstrated that this compound exhibits potent analgesic activity in animal models of pain. The mechanism of action appears to involve the modulation of nociceptive pathways, potentially through interactions with opioid receptors or other pain-related signaling pathways.

The pharmacokinetic profile of N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide has been studied in detail to assess its suitability for clinical use. Research has shown that the compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. Furthermore, preliminary toxicology studies have indicated that N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide has a low toxicity profile at therapeutic doses, making it a promising candidate for further clinical evaluation.

In the context of drug discovery and development, the structural features of N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide offer several advantages. The presence of multiple functional groups allows for structural modifications to optimize pharmacological properties such as potency, selectivity, and metabolic stability. This flexibility is crucial for fine-tuning the molecule to meet specific therapeutic needs.

Beyond its potential as a standalone therapeutic agent, N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide may also serve as a valuable lead compound for the development of new drugs. Researchers are actively exploring analogs and derivatives of this compound to identify molecules with enhanced biological activity or improved pharmacokinetic properties. These efforts are driven by the need to address unmet medical needs in areas such as chronic pain management and inflammatory disorders.

In conclusion, N-(2,3-dimethoxy-2-methylpropyl)-4-phenylbutanamide (CAS No. 2034451-47-1) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and promising biological activities make it a compelling candidate for further investigation and potential clinical application. As research in this field continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments in various medical conditions.